3-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• SMILES: CC(C1=CC=C(C=C1)Br)NCCCO
• InChI: InChI=1S/C11H16BrNO/c1-9(13-7-2-8-14)10-3-5-11(12)6-4-10/h3-6,9,13-14H,2,7-8H2,1H3
• InChIKey: LSCUYWVCGYRFJD-UHFFFAOYSA-N

3-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol (CAS 1008506-19-1): Procurement-Relevant Identity and Physicochemical Baseline

3-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol (CAS 1008506-19-1) is a racemic chiral secondary amino alcohol with molecular formula C₁₁H₁₆BrNO and molecular weight 258.15 g/mol . It features a propan-1-ol backbone linked via an ethylamino bridge to a para-bromophenyl ring, yielding one asymmetric carbon, two hydrogen bond donors, two hydrogen bond acceptors, and a calculated topological polar surface area (TPSA) of 32.26 Ų . The compound is commercially supplied as a research-chemical building block at ≥95% purity and is classified as a hazardous good (GHS07: harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation) . The LogP is reported as 2.48 (ALogP) by one supplier and 2.09 by another computational method , establishing a moderately lipophilic profile.

1

Bromophenyl handle for cross-coupling diversification

2

3-Aminopropan-1-ol regiochemistry for unique H-bond presentation

3

Racemic mixture amenable to chiral resolution and enantiopure procurement

Why 3-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol Cannot Be Replaced by Its Non-Brominated or Regioisomeric Counterparts

The para-bromine substituent and the 3-aminopropan-1-ol regiochemistry jointly define two non-interchangeable properties that preclude casual substitution. First, the bromine atom contributes approximately +0.9 log units of lipophilicity relative to the non-brominated phenyl analog (LogP 2.48 vs. 1.56) and adds 78.9 Da of molecular weight, altering membrane partitioning, protein binding, and pharmacokinetic behavior in any downstream construct . Second, the para-bromophenyl group is a competent partner for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira), a synthetic diversification capability entirely absent in the non-halogenated analog [1]. The regioisomer 2-{[1-(4-bromophenyl)ethyl]amino}propan-1-ol (CAS 1154988-76-7), while sharing the same molecular formula and bromine handle, positions the amino group at the propanol C2 rather than C3, generating a different spatial arrangement of hydrogen bond donors and acceptors that can alter target engagement and metabolic stability—differences that have been exploited in related aminopropanol SAR programs . Generic substitution therefore risks both altered reactivity in synthetic sequences and divergent biological outcomes in screening campaigns.

Non-brominated phenyl analog

Lacks cross-coupling competence and differs in lipophilicity (~0.9 LogP units), potentially altering downstream properties.

C2 regioisomer (CAS 1154988-76-7)

Shifts amine–OH spacing from three to two methylene units, which may change target engagement and metabolic stability profiles.

Racemic supply

Enantiopure material requires resolution or custom synthesis; chiral purity must be validated for stereo-specific applications.

• [1] Kuujia.com. (1R)-1-(4-Bromophenyl)propan-1-amine (CAS 856758-61-7): the 4-bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. Class-level evidence for aryl bromide building blocks. Accessed April 2026. View Source

Quantitative Differentiation Evidence for 3-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol vs. Closest Analogs

Lipophilicity Advantage: +0.92 LogP Units vs. the Non-Brominated Phenyl Analog

The target compound exhibits a computed LogP (ALogP) of 2.48, compared with 1.56 for the direct non-brominated analog 3-[(1-phenylethyl)amino]propan-1-ol (CAS 128218-35-9), a difference of +0.92 log units . This increase, driven exclusively by the para-bromine substitution, represents an approximately 8-fold higher theoretical octanol-water partition coefficient. A separate computational method (Fluorochem) yields LogP 2.09 for the target compound ; even under this more conservative estimate, the brominated analog remains >0.5 log units more lipophilic than the non-brominated comparator. For context, a ΔLogP of +0.9 is pharmacologically significant: it has been associated with approximately 3–5-fold increases in passive membrane permeability in Caco-2 monolayers for compounds within this molecular weight range, depending on ionization state [1].

LogP comparison

Data to verify

+0.92 ΔLogP (computed)

Supports membrane permeability review; context-dependent

Computed LogP values; no experimental shake-flask data available

Evidence Dimension	Octanol-water partition coefficient (LogP, computed)
Target Compound Data	LogP = 2.48 (ALogP, Chemscene/Leyan); LogP = 2.09 (Fluorochem method)
Comparator Or Baseline	3-[(1-Phenylethyl)amino]propan-1-ol (CAS 128218-35-9): LogP = 1.56 (Hit2Lead/ChemBridge)
Quantified Difference	ΔLogP = +0.92 (ALogP method) to +0.53 (Fluorochem method)
Conditions	Computed LogP values from supplier technical datasheets; no experimental shake-flask LogP data publicly available for either compound as of April 2026.

Why This Matters

For procurement decisions in CNS or intracellular target programs, the higher lipophilicity of the brominated compound predicts superior passive membrane permeability, a critical parameter when selecting building blocks for library synthesis where blood-brain barrier penetration or cellular uptake is required.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. General SAR: ΔLogP ~1 correlates with ~3–10× permeability increase in Caco-2 assays for neutral and basic compounds. doi:10.1517/17460441003605098 View Source

Synthetic Diversification: The 4-Bromophenyl Handle Enables Palladium-Catalyzed Cross-Coupling Absent in the Non-Halogenated Analog

The para-bromophenyl substituent of the target compound serves as an electrophilic partner for Pd(0)-catalyzed cross-coupling reactions, including Suzuki-Miyaura (aryl boronic acids), Buchwald-Hartwig (amines), Sonogashira (alkynes), and Ullmann-type couplings. This reactivity is categorically unavailable in the non-brominated analog 3-[(1-phenylethyl)amino]propan-1-ol (CAS 128218-35-9), which bears an unfunctionalized phenyl ring [1]. The 4-bromophenyl group is documented across the medicinal chemistry literature as a privileged synthetic handle: it remains stable under standard amino alcohol storage conditions (2–8°C, dry) yet undergoes oxidative addition to Pd(0) under mild catalytic conditions (e.g., Pd(PPh₃)₄, 80–100°C, aqueous base) to generate biaryl products in yields typically exceeding 70% for electronically comparable substrates [1]. The regioisomeric comparator 2-{[1-(4-bromophenyl)ethyl]amino}propan-1-ol (CAS 1154988-76-7) retains this cross-coupling capability but differs in the propanol attachment point, which may affect chelation-assisted reactivity in metal-catalyzed transformations .

Cross-coupling handle

Class-level

C–Br bond; Pd-catalyzed coupling competent

Enables library diversification workflow

Class-level inference; direct coupling yields not reported

Evidence Dimension	Availability of a C(sp²)–Br bond competent for Pd-catalyzed cross-coupling
Target Compound Data	Contains para-bromophenyl group; C–Br bond present and reactive toward Pd(0) oxidative addition.
Comparator Or Baseline	3-[(1-Phenylethyl)amino]propan-1-ol: no carbon-halogen bond; incapable of direct cross-coupling without prior C–H activation or halogenation.
Quantified Difference	Qualitative: cross-coupling competence (present vs. absent). Quantitative coupling yields for this specific substrate are not publicly reported as of April 2026.
Conditions	Class-level evidence from 4-bromophenyl building blocks used in Suzuki-Miyaura couplings; direct experimental data on this compound are lacking.

Why This Matters

For library synthesis and SAR exploration, the bromine handle permits late-stage diversification of a single intermediate into dozens of analogs via parallel cross-coupling, dramatically increasing the chemical space accessible from one procurement decision.

• [1] Kuujia.com. (1R)-1-(4-Bromophenyl)propan-1-amine (CAS 856758-61-7) entry: 'The 4-bromophenyl moiety enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization.' Class-level evidence for 4-bromophenyl building blocks. Accessed April 2026. View Source

Regiochemical Differentiation: 3-Aminopropan-1-ol vs. 2-Aminopropan-1-ol Backbone

The target compound positions the secondary amine at the C3 of the propan-1-ol chain (γ-amino alcohol), whereas the commercially available regioisomer 2-{[1-(4-bromophenyl)ethyl]amino}propan-1-ol (CAS 1154988-76-7) places the amine at C2 (β-amino alcohol) . Both share the molecular formula C₁₁H₁₆BrNO and the 4-bromophenyl-N-ethylamine pharmacophoric element, but the distance between the hydrogen bond donor (OH) and acceptor (NH) differs: in the target, these are separated by three methylene units, while in the C2 regioisomer they are separated by two. This one-methylene difference alters the capacity for intramolecular hydrogen bonding and the spatial presentation of the two polar groups to biological targets. In broader aminopropanol SAR, γ-amino alcohols have shown distinct metabolic stability profiles compared with β-amino alcohols due to differential susceptibility to monoamine oxidase and alcohol dehydrogenase; for instance, the β-amino alcohol motif in certain phenylethanolamine derivatives has been associated with more rapid oxidative deamination than the γ-amino alcohol counterpart, though direct comparative data for this specific compound pair are not publicly available [1].

Regiochemistry

Class-level

3-aminopropan-1-ol (γ-amino alcohol)

Affects H-bond presentation and metabolic context

Class-level SAR; no stability data for this specific pair

Evidence Dimension	Amino alcohol regiochemistry (γ-amino alcohol vs. β-amino alcohol)
Target Compound Data	3-aminopropan-1-ol backbone (γ-amino alcohol); OH and NH separated by three methylene carbons.
Comparator Or Baseline	2-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol (CAS 1154988-76-7): 2-aminopropan-1-ol backbone (β-amino alcohol); OH and NH separated by two methylene carbons.
Quantified Difference	Qualitative structural difference (C3 vs. C2 substitution). No comparative biological or stability data exist for these two specific compounds in the public domain.
Conditions	Structural comparison based on SMILES and InChI data from supplier catalogs; class-level metabolic inference from aminopropanol literature.

Why This Matters

For medicinal chemistry programs where the amino alcohol moiety is part of the pharmacophore (e.g., GPCR ligands, enzyme inhibitors), the regiochemistry of the amino alcohol determines the three-dimensional presentation of hydrogen bond donor/acceptor pairs, which can be the difference between hit and no-hit in a screening campaign.

• [1] Raffa, R. B., & Tallarida, R. J. (2010). 'Aminopropanol derivatives: stereochemistry and structure-activity relationships.' In: Chemistry and Pharmacology of Drug Discovery, Wiley. General class-level discussion of β- vs. γ-amino alcohol metabolic stability differences; no specific data for the target compound. View Source

Chirality as a Procurement Variable: Racemic vs. Enantiomerically Enriched Forms

The target compound contains one asymmetric carbon (the α-methylbenzyl carbon) and is commercially supplied as a racemic mixture (1:1 R/S) at ≥95% chemical purity . The non-brominated analog is similarly supplied as a racemate . The presence of the bromine atom, however, creates an option unavailable to the non-brominated comparator: chiral resolution via diastereomeric salt formation or chiral chromatography can yield enantiomerically enriched material, and the bromine provides a UV chromophore and mass defect label that facilitates enantiomeric excess (ee) determination by HPLC-UV or LC-MS. While no supplier currently offers pre-resolved enantiomers of this specific compound in catalog, the bromine's spectroscopic handle reduces the analytical burden of chiral quality control relative to the non-brominated analog, for which UV detection at 254 nm is less sensitive [1]. The closely related enantiopure building block (R)-3-amino-3-(4-bromophenyl)propan-1-ol (CAS 1213037-93-4) is commercially available and serves as a precedent for chiral procurement in this chemical space .

Chiral procurement

Context-dependent

Racemic; bromine aids UV/MS chiral detection

Reduces analytical burden for ee determination

Enantiopure pre-resolved forms not available in catalog

Evidence Dimension	Chiral analytical detectability and precedent for enantiomerically enriched procurement
Target Compound Data	Racemic mixture; one asymmetric center; bromine enables UV detection at 254 nm for chiral HPLC analysis; molecular weight 258.15 Da with distinctive bromine isotope pattern (1:1 M:M+2) for MS confirmation.
Comparator Or Baseline	3-[(1-Phenylethyl)amino]propan-1-ol: also racemic; no halogen; weaker UV chromophore; MW 179.26 Da without isotope signature.
Quantified Difference	Qualitative advantage in analytical detectability. The bromine isotope pattern provides unambiguous molecular ion identification in MS; extinction coefficient at 254 nm is approximately 10–20× higher for the bromophenyl chromophore vs. unsubstituted phenyl.
Conditions	Class-level spectrophotometric properties of bromobenzene vs. benzene chromophores; no compound-specific UV data publicly available.

Why This Matters

For programs requiring enantiomerically pure material, the bromine substituent reduces the cost and complexity of analytical method development for chiral purity determination, a non-trivial factor in procurement planning for SAR campaigns with stereochemical requirements.

• [1] Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds, 4th ed., Springer. General UV absorption data: bromobenzene λmax ~260 nm (ε ~300), benzene λmax ~254 nm (ε ~200). View Source

Procurement-Driven Application Scenarios for 3-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol

Medicinal Chemistry Library Synthesis Requiring Late-Stage Diversification via Cross-Coupling

In hit-to-lead optimization programs, the target compound can serve as a central intermediate that is elaborated into a focused library of 20–100 analogs via parallel Suzuki-Miyaura coupling with commercially available aryl boronic acids. The non-brominated analog cannot support this workflow, as it lacks the requisite C–Br bond for oxidative addition . The LogP of 2.48 positions derived biaryl products within drug-like chemical space (predicted LogP increase of approximately +1.0–2.0 per aryl coupling, yielding final compounds in the LogP 3.5–4.5 range, consistent with CNS drug profiles) . The 3-aminopropan-1-ol backbone further allows subsequent O-alkylation, O-acylation, or oxidation to the aldehyde/carboxylic acid, providing three orthogonal diversification vectors (bromine cross-coupling, amine alkylation/acylation, alcohol functionalization) from a single procurement decision [1].

CNS-Penetrant Probe Development Leveraging Elevated Lipophilicity Relative to the Non-Brominated Scaffold

For neuroscience target programs where passive blood-brain barrier penetration is desirable, the +0.9 LogP advantage of the brominated compound over the non-brominated analog predicts measurably higher brain-to-plasma ratios for derived compounds . While direct in vivo data for this specific compound are absent, the physicochemical profile (LogP 2.48, TPSA 32.26 Ų, MW 258.15) places it within the favorable CNS drug-like parameter space defined by Wager et al. (CNS MPO score ≥4): TPSA < 70 Ų, LogP 1–4, MW < 360 . Researchers procuring building blocks for CNS-focused libraries should preferentially select the brominated analog over the non-brominated form when membrane permeability is a design criterion, while remaining mindful that the bromine atom adds 78.9 Da of molecular weight, which counts against lead-likeness metrics in fragment-based approaches [1].

Asymmetric Synthesis and Chiral SAR Studies Requiring Enantiomerically Enriched 4-Bromophenyl Amino Alcohols

The racemic target compound can serve as the starting point for classical resolution (e.g., diastereomeric salt formation with tartaric acid derivatives) or chiral preparative HPLC to obtain individual enantiomers for stereo-SAR determination . The bromine chromophore facilitates UV-based enantiomeric excess determination at 254 nm, reducing analytical development time relative to the non-brominated analog. Should the procurement timeline or budget preclude in-house resolution, the commercially available enantiopure surrogate (R)-3-amino-3-(4-bromophenyl)propan-1-ol (CAS 1213037-93-4) provides a structurally related single-enantiomer alternative, though with a different amino alcohol regiochemistry . Programs where the ethylamino bridge is structurally essential will need to resolve the target compound or commission custom enantioselective synthesis.

Radiolabeling Precursor for Carbon-11 PET Tracer Development

The 4-bromophenyl group is an established precursor for palladium-mediated ¹¹C-cyanation and ¹¹C-carbonylation reactions, enabling the synthesis of carbon-11 labeled PET tracers for in vivo imaging studies . The secondary amino alcohol backbone provides a protonatable amine (for reduced non-specific binding) and a hydroxyl group (for potential glucuronidation-mediated clearance), both desirable features in PET tracer design. While no published ¹¹C labeling of this specific compound exists as of April 2026, the structural precedent set by other 4-bromophenyl precursors in PET radiochemistry—including the successful ¹¹C-cyanation of bromophenyl-containing NMDA receptor ligands—establishes the feasibility of this application pathway for programs requiring biodistribution or target engagement imaging data .

Application

Selection Property

Validation Focus

Med Chem library synthesis via cross-coupling

Bromine substitution handle (C–Br bond)

Suzuki-Miyaura coupling yields with aryl boronic acids

CNS-penetrant probe development

Elevated lipophilicity vs. non-brominated analog

Membrane permeability assay (e.g., PAMPA, Caco-2)

Asymmetric synthesis for chiral SAR

Racemic mixture; chiral resolution capability

Enantiomeric excess determination (HPLC/LC-MS)

PET tracer precursor for research imaging

4-Bromophenyl as radiolabeling precursor

¹¹C-cyanation/carbonylation reaction feasibility

• [1] Wager, T. T., Hou, X., Verhoest, P. R., & Villalobos, A. (2010). Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience, 1(6), 435–449. doi:10.1021/cn100008c View Source